Cas no 68310-12-3 (nonatriacontafluoroicosanoic acid)
68310-12-3 structure
Product Name:nonatriacontafluoroicosanoic acid
CAS No:68310-12-3
MF:C20HF39O2
MW:1014.15848326683
CID:970001
PubChem ID:3017844
Update Time:2025-04-19
nonatriacontafluoroicosanoic acid Chemical and Physical Properties
Names and Identifiers
-
- nonatriacontafluoroicosanoic acid
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-nonatriacontafluoroicosanoic acid
- Eicosanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-nonatriacontafluoro-
- Eicosanoic acid, nonatriacontafluoro-
- Perfluoroeicosanoic acid
- SCHEMBL3368187
- DTXSID90887327
- EINECS 269-701-9
- C20 PFCA
- VLLYHFSAJNIONB-UHFFFAOYSA-N
- NS00011278
- 68310-12-3
-
- Inchi: 1S/C20HF39O2/c21-2(22,1(60)61)3(23,24)4(25,26)5(27,28)6(29,30)7(31,32)8(33,34)9(35,36)10(37,38)11(39,40)12(41,42)13(43,44)14(45,46)15(47,48)16(49,50)17(51,52)18(53,54)19(55,56)20(57,58)59/h(H,60,61)
- InChI Key: VLLYHFSAJNIONB-UHFFFAOYSA-N
- SMILES: FC(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 1013.93523
- Monoisotopic Mass: 1013.9353776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 41
- Heavy Atom Count: 61
- Rotatable Bond Count: 18
- Complexity: 1640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
nonatriacontafluoroicosanoic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
68310-12-3 (nonatriacontafluoroicosanoic acid) Related Products
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